3-Bromo-5-[3-(cyclopropylaminocarbonyl)phenyl]phenol

• IUPAC Name: 3-(3-bromo-5-hydroxyphenyl)-N-cyclopropylbenzamide
• InChI: InChI=1S/C16H14BrNO2/c17-13-7-12(8-15(19)9-13)10-2-1-3-11(6-10)16(20)18-14-4-5-14/h1-3,6-9,14,19H,4-5H2,(H,18,20)
• InChI Key: ZSZSTYGALWXRLB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=CC=CC(=C2)C3=CC(=CC(=C3)Br)O
• Molecular Formula: C16H14BrNO2
• DSSTOX Substance ID: DTXSID40686468
• Molecular Weight: 332.19 g/mol
• CAS No.: 1261927-28-9

Description

3-Bromo-5-[3-(cyclopropylaminocarbonyl)phenyl]phenol: is a complex organic compound that features a bromine atom, a cyclopropylaminocarbonyl group, and a phenol moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Bromo-5-[3-(cyclopropylaminocarbonyl)phenyl]phenol typically involves multi-step organic reactions. One common method is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds. This reaction involves the coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst .

Industrial Production Methods: Industrial production of this compound may involve large-scale Suzuki–Miyaura coupling reactions under optimized conditions to ensure high yield and purity. The reaction conditions often include the use of a base, such as potassium carbonate, and a solvent, such as toluene or ethanol, at elevated temperatures .

Chemical Reactions Analysis

Types of Reactions: 3-Bromo-5-[3-(cyclopropylaminocarbonyl)phenyl]phenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The carbonyl group can be reduced to form alcohols.

Substitution: The bromine atom can be substituted with other nucleophiles in nucleophilic aromatic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) can be used.

Reduction: Reagents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are commonly used.

Substitution: Nucleophiles like amines or thiols can be used in the presence of a base.

Major Products Formed:

Oxidation: Quinones

Reduction: Alcohols

Substitution: Various substituted phenols

Scientific Research Applications

Chemistry: In chemistry, 3-Bromo-5-[3-(cyclopropylaminocarbonyl)phenyl]phenol is used as a building block for synthesizing more complex molecules. Its unique structure allows for the creation of diverse chemical libraries for drug discovery .

Biology: In biological research, this compound can be used to study enzyme interactions and protein binding due to its phenol and carbonyl groups, which can form hydrogen bonds with biological molecules .

Medicine: In medicine, derivatives of this compound may exhibit pharmacological activities, such as anti-inflammatory or anticancer properties. Research is ongoing to explore its potential therapeutic applications .

Industry: In the industrial sector, this compound can be used in the synthesis of advanced materials, such as polymers and resins, due to its reactive functional groups .

Mechanism of Action

The mechanism of action of 3-Bromo-5-[3-(cyclopropylaminocarbonyl)phenyl]phenol involves its interaction with molecular targets through hydrogen bonding and hydrophobic interactions. The phenol group can form hydrogen bonds with amino acid residues in proteins, while the cyclopropylaminocarbonyl group can interact with hydrophobic pockets in enzymes .

Comparison with Similar Compounds

3-Bromophenol: Lacks the cyclopropylaminocarbonyl group, making it less versatile in forming hydrogen bonds.

5-Bromo-2-hydroxybenzamide: Similar structure but with different substitution patterns, affecting its reactivity and applications.

Uniqueness: 3-Bromo-5-[3-(cyclopropylaminocarbonyl)phenyl]phenol is unique due to the presence of both a bromine atom and a cyclopropylaminocarbonyl group, which provide distinct reactivity and binding properties compared to other similar compounds .